Cas no 1564484-84-9 (1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one)
1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one
- 1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one
- 1564484-84-9
- EN300-1293242
-
- Inchi: 1S/C12H12N2O2/c1-9(15)12-10(14-7-6-13-8-14)4-3-5-11(12)16-2/h3-8H,1-2H3
- InChI Key: GDLZUUCDPCDTPX-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1C(C)=O)N1C=NC=C1
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.1Ų
1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293242-0.05g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 0.05g |
$768.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-0.1g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 0.1g |
$804.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-0.25g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 0.25g |
$840.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-0.5g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 0.5g |
$877.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-1.0g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 1g |
$914.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-2.5g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 2.5g |
$1791.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-5.0g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 5g |
$2650.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-10.0g |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 10g |
$3929.0 | 2023-05-23 | ||
| Enamine | EN300-1293242-50mg |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 50mg |
$528.0 | 2023-09-30 | ||
| Enamine | EN300-1293242-100mg |
1-[2-(1H-imidazol-1-yl)-6-methoxyphenyl]ethan-1-one |
1564484-84-9 | 100mg |
$553.0 | 2023-09-30 |
1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one
Professional Introduction to Compound with CAS No. 1564484-84-9 and Product Name: 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one
The compound with the CAS number 1564484-84-9 and the product name 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of an imidazole moiety and a methoxyphenyl group in its molecular structure suggests a rich chemical diversity that can be leveraged for various biological activities.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating imidazole rings. Imidazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, with its 1H-imidazol-1-yl substituent, is positioned within this class of molecules, making it a promising candidate for further investigation. The methoxy group on the phenyl ring further enhances its pharmacological potential by influencing both solubility and metabolic stability.
In the realm of pharmaceutical development, the synthesis and characterization of novel molecules are critical steps toward identifying lead compounds for therapeutic intervention. The structure of 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one exhibits a balance of functional groups that can be exploited for designing drugs with enhanced efficacy and reduced side effects. The combination of an imidazole core with an acetyl ketone moiety provides a versatile scaffold for modifying electronic and steric properties, which are essential for optimizing binding interactions with biological targets.
Current research trends in medicinal chemistry emphasize the development of small molecules that can modulate protein-protein interactions, enzyme activity, and signaling pathways. The compound's structural features align well with these trends, as imidazole derivatives have been shown to interact with a variety of biological targets, including kinases and ion channels. Preliminary computational studies suggest that 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression.
The methoxyphenyl group in the molecule contributes to its pharmacokinetic profile by influencing both lipophilicity and metabolic clearance. This feature is particularly important in drug design, as it can affect the compound's bioavailability and duration of action. Recent advancements in quantitative structure-activity relationship (QSAR) studies have demonstrated that subtle modifications in aromatic rings can significantly alter biological activity. Therefore, the methoxy-substituted phenyl ring in this compound warrants further exploration to optimize its pharmacological properties.
Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro assays are being conducted to evaluate the compound's interaction with relevant biological targets, while parallel studies are investigating its pharmacokinetic behavior in animal models. These efforts aim to provide a comprehensive understanding of its potential therapeutic applications and to identify any limitations or challenges associated with its development.
The integration of computational chemistry and high-throughput screening has revolutionized the drug discovery process, enabling researchers to rapidly identify promising candidates from large libraries of compounds. The structural features of 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one make it an attractive candidate for these approaches, as it combines elements known to enhance binding affinity and selectivity. By leveraging these technologies, scientists hope to accelerate the translation of laboratory findings into clinical applications.
Future directions in the study of this compound may include exploring its potential as a scaffold for derivative design. By modifying specific functional groups or introducing new moieties, researchers can generate libraries of analogs with tailored properties. Such libraries can then be screened using high-throughput techniques to identify molecules with improved potency and selectivity. This iterative process is central to modern drug discovery and has already led to the development of several FDA-approved drugs.
The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a field. By providing insights into structure-function relationships, studies like these contribute to our fundamental understanding of biological processes at the molecular level. This knowledge is essential for developing new therapeutic strategies and improving existing treatments for a wide range of diseases.
In conclusion, the compound with CAS number 1564484-84-9 and product name 1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one represents a significant contribution to pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing some of today's most pressing medical challenges.
1564484-84-9 (1-2-(1H-imidazol-1-yl)-6-methoxyphenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)